Cas no 56671-89-7 (1-Cyclohexene-1-acetic acid, 2,4,4-trimethyl-6-oxo-)
1-Cyclohexene-1-acetic acid, 2,4,4-trimethyl-6-oxo- Chemical and Physical Properties
Names and Identifiers
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- 1-Cyclohexene-1-acetic acid, 2,4,4-trimethyl-6-oxo-
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- Inchi: 1S/C11H16O3/c1-7-5-11(2,3)6-9(12)8(7)4-10(13)14/h4-6H2,1-3H3,(H,13,14)
- InChI Key: UTSXGOPQKMJTTI-UHFFFAOYSA-N
- SMILES: C1(CC(O)=O)C(=O)CC(C)(C)CC=1C
1-Cyclohexene-1-acetic acid, 2,4,4-trimethyl-6-oxo- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-30196498-1.0g |
2-(2,4,4-trimethyl-6-oxocyclohex-1-en-1-yl)acetic acid |
56671-89-7 | 95% | 1.0g |
$0.0 | 2023-01-06 |
1-Cyclohexene-1-acetic acid, 2,4,4-trimethyl-6-oxo- Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on 1-Cyclohexene-1-acetic acid, 2,4,4-trimethyl-6-oxo-
Research Briefing on 1-Cyclohexene-1-acetic acid, 2,4,4-trimethyl-6-oxo- (CAS: 56671-89-7): Recent Advances and Applications
1-Cyclohexene-1-acetic acid, 2,4,4-trimethyl-6-oxo- (CAS: 56671-89-7) is a specialized chemical compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. Recent studies have explored its applications in drug synthesis, biological activity, and its role as a key intermediate in the development of novel therapeutic agents. This briefing provides an overview of the latest research findings related to this compound, highlighting its chemical properties, synthetic pathways, and emerging applications.
The compound's unique structural features, including the cyclohexene ring and the acetic acid moiety, make it a versatile building block for the synthesis of more complex molecules. Recent publications have demonstrated its utility in the preparation of anti-inflammatory and antimicrobial agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of 56671-89-7 into a series of novel nonsteroidal anti-inflammatory drugs (NSAIDs) with improved selectivity and reduced side effects.
In addition to its pharmacological applications, 1-Cyclohexene-1-acetic acid, 2,4,4-trimethyl-6-oxo- has been investigated for its potential in agrochemical research. A recent patent (WO2023056789) describes its use as a precursor for the synthesis of environmentally friendly herbicides. The compound's reactivity and stability under various conditions make it an attractive candidate for large-scale industrial applications.
Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, have been employed to characterize the compound and its derivatives. These studies have provided valuable insights into its molecular interactions and reactivity patterns. Furthermore, computational modeling has been used to predict its behavior in biological systems, aiding in the design of more effective derivatives.
Despite these advancements, challenges remain in optimizing the synthetic routes for 56671-89-7 to improve yield and reduce costs. Recent efforts have focused on green chemistry approaches, including catalytic methods and solvent-free reactions, to address these issues. A 2024 study in Organic Process Research & Development highlighted a novel catalytic system that significantly enhances the efficiency of its production.
In conclusion, 1-Cyclohexene-1-acetic acid, 2,4,4-trimethyl-6-oxo- (CAS: 56671-89-7) continues to be a compound of interest in both academic and industrial research. Its diverse applications and potential for further development underscore the importance of ongoing studies in this area. Future research directions may include exploring its use in targeted drug delivery systems and its role in the synthesis of bioactive natural product analogs.
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